Cas no 96520-39-7 (4-Butyl-5-methyl-3-isoxazolol)

• Product Name: 4-Butyl-5-methyl-3-isoxazolol
• CAS No: 96520-39-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD03425784
• CID: 809891
• PubChem ID: 2764070
• Update Time: 2025-04-19

4-Butyl-5-methyl-3-isoxazolol Chemical and Physical Properties

Names and Identifiers

• 4-Butyl-5-methylisoxazol-3(2H)-one
• 3(2H)-Isoxazolone,4-butyl-5-methyl-
• 4-butyl-5-methyl-1,2-oxazol-3-one
• 4-BUTYL-5-METHYL-3-ISOXAZOLOL
• 4-butyl-5-methyl-1,2-oxazol-3-ol
• 4-butyl-5-methylisoxazol-3-ol
• butylmethylisoxazolol
• 5T-0019
• FT-0680467
• A915637
• DTXSID40377283
• 4-butyl-5-methyl-3-isoxazolol, AldrichCPR
• CS-0335830
• 4-butyl-5-methyl-2,3-dihydro-1,2-oxazol-3-one
• AKOS005070789
• 96520-39-7
• WDA52039
• MFCD03425784
• J-514856
• 4-Butyl-5-methyl-3-isoxazolol

• MDL： MFCD03425784
• Inchi： 1S/C8H13NO2/c1-3-4-5-7-6(2)11-9-8(7)10/h3-5H2,1-2H3,(H,9,10)
• InChI Key： KNFWICANIRTVAF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(N1)=O)CCCC

Computed Properties

• Exact Mass: 155.09500
• Monoisotopic Mass: 155.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 2

Experimental Properties

• Density: 1.02
• Boiling Point: 268.4°Cat760mmHg
• Flash Point: 116.1°C
• Refractive Index: 1.461
• PSA: 46.26000
• LogP: 2.03120

4-Butyl-5-methyl-3-isoxazolol Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD95432)